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Compound of Interest

Compound Name: 2,3-Dimethoxyaniline

Cat. No.: B1295422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dimethoxyaniline, identified by the CAS number 6299-67-8, is an aromatic organic

compound that belongs to the class of substituted anilines. Its chemical structure, featuring a

benzene ring with two adjacent methoxy groups and an amino group, makes it a valuable

building block in various chemical syntheses.[1][2] This technical guide provides a

comprehensive overview of the known properties and safety information for 2,3-
Dimethoxyaniline, compiled to assist researchers and professionals in drug development and

other scientific endeavors. While it is utilized as an intermediate in the pharmaceutical and dye

industries, detailed public information regarding its specific biological activities and

mechanisms of action remains limited.[1]

Chemical and Physical Properties
2,3-Dimethoxyaniline is a compound with the chemical formula C₈H₁₁NO₂ and a molecular

weight of approximately 153.18 g/mol .[2] It can exist as a liquid, solid, or semi-solid and

typically appears as a colorless to yellow or orange clear liquid.[3] For optimal stability, it is

recommended to store the compound in a dark place, under an inert atmosphere, at

temperatures between 2-8°C.
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Property Value Source(s)

Molecular Formula C₈H₁₁NO₂ [2]

Molecular Weight 153.18 g/mol [2]

CAS Number 6299-67-8 [1]

Appearance
Colorless to Yellow to Orange

clear liquid
[3]

Physical Form Liquid, Solid, or Semi-solid [3]

Boiling Point 93 °C at 1.4 mmHg [4]

Density 1.14 g/cm³ [4]

Refractive Index 1.56 [4]

Solubility Sparingly soluble in water [1]

Storage Temperature 2-8°C

Safety and Hazard Information
2,3-Dimethoxyaniline is classified as harmful if swallowed, in contact with skin, or if inhaled. It

is also known to cause skin and serious eye irritation.[5] Appropriate personal protective

equipment, including gloves and eye protection, should be used when handling this chemical.
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Hazard
Classification

GHS Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [5]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[5]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [5]

Skin

Corrosion/Irritation
H315 Causes skin irritation [5]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.[4]

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON

CENTER/doctor if you feel unwell.[4]

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.[4]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[4]

P337 + P313: If eye irritation persists: Get medical advice/attention.[4]

P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Data and Protocols
Detailed experimental protocols for the synthesis and purification of 2,3-Dimethoxyaniline are

not readily available in the public domain. However, based on general chemical principles for

the synthesis of substituted anilines, a common route would involve the reduction of the

corresponding nitro compound, 2,3-dimethoxynitrobenzene.

Hypothetical Synthesis Workflow:

2,3-Dimethoxynitrobenzene Reductione.g., H2/Pd-C, Fe/HCl Crude 2,3-Dimethoxyaniline Purification
(e.g., Distillation/Recrystallization) Pure 2,3-Dimethoxyaniline

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2,3-Dimethoxyaniline.

Analytical Methods:

The analysis of 2,3-Dimethoxyaniline can be performed using standard analytical techniques

for organic compounds. Spectral data for this compound, including 1H NMR, IR, and Mass

Spectrometry, are available in various databases, which can be used for its identification and

characterization.[6][7]

Biological Activity and Signaling Pathways
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Currently, there is a lack of publicly available information regarding the specific biological

activities, mechanisms of action, or associated signaling pathways for 2,3-Dimethoxyaniline.

While substituted anilines are a common scaffold in drug discovery, the pharmacological profile

of this particular isomer has not been extensively reported in the scientific literature.[1] The

general approach to identifying the biological activity of a novel compound is through a

screening process.

Generic Biological Screening Workflow:

2,3-Dimethoxyaniline Primary Screening
(e.g., Cell-based assays, Enzyme assays) Hit Identification

Secondary Screening
(Dose-response, Selectivity)Active

Lead Optimization

Click to download full resolution via product page

Caption: A simplified workflow for the biological screening of a chemical compound.

Conclusion
2,3-Dimethoxyaniline is a commercially available chemical intermediate with well-documented

chemical, physical, and safety properties. Its utility in the synthesis of pharmaceuticals and

dyes underscores its importance in applied chemistry. However, a significant knowledge gap

exists concerning its biological effects and detailed experimental protocols for its synthesis and

purification. Further research is warranted to explore the pharmacological potential of this

compound and to develop and publish standardized experimental procedures to facilitate its

broader use in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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